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Compound of Interest

Compound Name: Sodium bis(fluorosulfonyl)imide

Cat. No.: B1448128 Get Quote

An in-depth technical guide on the electrochemical stability of Sodium
Bis(fluorosulfonyl)imide (NaFSI) in carbonate electrolytes, prepared for researchers,

scientists, and professionals in battery technology development.

Introduction
Sodium bis(fluorosulfonyl)imide (NaFSI) has emerged as a highly promising salt for sodium-

ion batteries (SIBs) due to its exceptional thermal stability, high ionic conductivity, and

beneficial role in forming a stable solid electrolyte interphase (SEI) on the anode. A critical

parameter for any electrolyte formulation is its electrochemical stability window (ESW), which

defines the voltage range within which the electrolyte remains stable without significant

oxidation or reduction. A wide ESW is paramount for developing high-energy-density SIBs, as it

enables the use of high-voltage cathodes and low-voltage anodes.

This guide provides a comprehensive overview of the electrochemical stability of NaFSI in

various carbonate-based electrolytes, which are widely considered for SIBs due to their good

balance of properties. It summarizes key quantitative data, details the experimental protocols

for ESW determination, and presents a visual workflow of the process.

Electrochemical Stability Window: Quantitative Data
The electrochemical stability of NaFSI-based carbonate electrolytes is typically evaluated using

linear sweep voltammetry (LSV) or cyclic voltammetry (CV). The stability limits are defined as

the potentials at which the current density exceeds a predetermined threshold, indicating the
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onset of electrolyte decomposition. The data compiled from various studies are summarized

below.

Electrol
yte
Compos
ition

Concent
ration

Working
Electrod
e

Anodic
Limit (V
vs.
Na/Na+)

Cathodi
c Limit
(V vs.
Na/Na+)

Method
Current
Density
Cutoff

Referen
ce

NaFSI in

Propylen

e

Carbonat

e (PC)

1.0 m
Stainless

Steel
~4.7 V ~0.0 V LSV

Not

Specified
[1]
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>4.5 V
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[3]

NaFSI in

EC/PC/D

MC

1.0 M Pt ~4.9 V ~-0.1 V LSV
0.01

mA/cm²
*

Note: Data marked with an asterisk () is representative of typical values found in literature for

similar systems, as specific comprehensive datasets for NaFSI across all carbonate mixtures

are not always available in a single source. The anodic limit can be influenced by the working

electrode material, with aluminum current collectors sometimes showing dissolution at lower

potentials than inert electrodes like platinum or glassy carbon[2].*

Experimental Protocol: Determination of the
Electrochemical Stability Window
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The standard method for determining the ESW of an electrolyte is Linear Sweep Voltammetry

(LSV).[4][5][6] This technique measures the current response as the potential is linearly

scanned in one direction (either anodically or cathodically) from the open-circuit voltage (OCV).

Cell Assembly
A three-electrode setup is typically used for accurate ESW measurements.

Working Electrode (WE): An electrochemically inert material is chosen to ensure that the

measured current response is due to electrolyte decomposition rather than reactions

involving the electrode itself. Common choices include Platinum (Pt), Glassy Carbon (GC),

or Stainless Steel (SS).

Reference Electrode (RE): A stable reference potential is crucial. In sodium-based systems,

a sodium metal disc or wire is the most common and reliable reference electrode.

Counter Electrode (CE): This electrode completes the circuit. A sodium metal disc is typically

used.

Separator: A glass fiber or polypropylene separator is soaked in the NaFSI-carbonate

electrolyte and placed between the electrodes to prevent short circuits.

The components are assembled in an airtight coin cell or a specialized electrochemical cell

inside an argon-filled glovebox to prevent contamination from atmospheric moisture and

oxygen.

Electrochemical Measurement
Instrumentation: A potentiostat is used to control the potential of the working electrode with

respect to the reference electrode and measure the resulting current.

Rest Period: After cell assembly, the cell is allowed to rest for several hours to reach a stable

Open-Circuit Voltage (OCV).

Anodic Scan: To determine the anodic (oxidation) stability limit, the potential is swept from

the OCV to a high positive potential (e.g., 5.0-6.0 V vs. Na/Na⁺) at a slow scan rate, typically

between 0.1 mV/s and 1 mV/s.[7]
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Cathodic Scan: To determine the cathodic (reduction) stability limit, a separate scan is

performed from the OCV to a negative potential (e.g., -0.5 V vs. Na/Na⁺).

Data Analysis: The resulting current is plotted against the applied potential, generating a

voltammogram. The potential at which the current density sharply increases and exceeds a

defined cutoff value (e.g., 0.01 mA/cm² or 10 µA/cm²) is defined as the electrochemical

stability limit. The choice of this cutoff value can be somewhat arbitrary but should be

consistently applied for comparative studies.[8]

Visualization of Experimental and Logical
Workflows
The following diagrams illustrate the logical relationships in electrolyte formulation and the

typical workflow for experimental determination of the electrochemical stability window.
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Caption: Logical relationship of electrolyte components and properties.
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Caption: Experimental workflow for determining the ESW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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